Home / Products / Others

1-(4-fluorobenzyl)-2-isopropyl-4-[4-(1H-pyrazol-1-yl)butanoyl]-1,4-diazepane

Name: 1-(4-fluorobenzyl)-2-isopropyl-4-[4-(1H-pyrazol-1-yl)butanoyl]-1,4-diazepane
Brand: Smolecule
SKU: S5633001
Rating: 4.5 (1 reviews)

Catalog No.

S5633001

CAS No.

M.F

C22H31FN4O

M. Wt

386.5 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

1-(4-fluorobenzyl)-2-isopropyl-4-[4-(1H-pyrazol-1-...

3. Others

General Information

Product Name

1-(4-fluorobenzyl)-2-isopropyl-4-[4-(1H-pyrazol-1-yl)butanoyl]-1,4-diazepane

IUPAC Name

1-[4-[(4-fluorophenyl)methyl]-3-propan-2-yl-1,4-diazepan-1-yl]-4-pyrazol-1-ylbutan-1-one

Molecular Formula

C22H31FN4O

Molecular Weight

386.5 g/mol

InChI

InChI=1S/C22H31FN4O/c1-18(2)21-17-26(22(28)6-3-14-27-15-4-11-24-27)13-5-12-25(21)16-19-7-9-20(23)10-8-19/h4,7-11,15,18,21H,3,5-6,12-14,16-17H2,1-2H3

InChI Key

UQTSHISSGJHMJM-UHFFFAOYSA-N

SMILES

CC(C)C1CN(CCCN1CC2=CC=C(C=C2)F)C(=O)CCCN3C=CC=N3

Canonical SMILES

CC(C)C1CN(CCCN1CC2=CC=C(C=C2)F)C(=O)CCCN3C=CC=N3

Description

The exact mass of the compound 1-(4-fluorobenzyl)-2-isopropyl-4-[4-(1H-pyrazol-1-yl)butanoyl]-1,4-diazepane is 386.24818979 g/mol and the complexity rating of the compound is 481. The storage condition is unknown. Please store according to label instructions upon receipt of goods.